Cas no 2229451-81-2 (2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• CAS No: 2229451-81-2
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 5914091
• PubChem ID: 165698054
• Update Time: 2025-10-24

2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• 2229451-81-2
• EN300-1927166

• Inchi： 1S/C8H12BrNO/c1-5-4-10-6(2)8(5)7(11)3-9/h4,7,10-11H,3H2,1-2H3
• InChI Key： PJJPEHKVFFORHJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)=CNC=1C)O

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36Ų

Additional information on 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol

Introduction to 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 2229451-81-2)

2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 2229451-81-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated ethyl group attached to a pyrrole ring substituted with two methyl groups, presents a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of both bromine and pyrrole moieties enhances its utility in various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery.

The pyrrole core is a heterocyclic aromatic structure that is widely recognized for its role in numerous natural products and pharmacologically relevant compounds. Its ability to interact with biological targets due to its planar aromatic system and nitrogen lone pair makes it an indispensable scaffold in medicinal chemistry. In particular, 2,4-dimethylpyrrole derivatives have been extensively studied for their potential applications in treating neurological disorders, inflammation, and infectious diseases. The introduction of a bromine atom at the 1-position of this pyrrole ring further expands its synthetic utility, allowing for facile functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

The bromo substituent on the ethyl chain not only serves as a handle for further chemical manipulation but also influences the electronic properties of the molecule. This can be particularly advantageous when designing molecules with specific binding affinities or metabolic stability. The compound's overall structure, combining the lipophilic nature of the ethyl chain with the electron-deficient character of the brominated pyrrole ring, makes it an intriguing candidate for developing novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the importance of 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol as a key building block in drug development. For instance, studies have demonstrated its role in generating complex molecular architectures through sequential functionalization strategies. These approaches often leverage the reactivity of the bromine atom to introduce additional substituents at various positions, leading to highly diverse libraries of compounds. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds with desirable pharmacological profiles.

The compound's potential extends beyond simple intermediates; it has been explored in the synthesis of more complex entities such as kinase inhibitors and antiviral agents. The pyrrole moiety is particularly relevant in this context, as it mimics natural product scaffolds known to exhibit potent biological activity. For example, derivatives of 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol have shown promise in inhibiting specific enzymes involved in cancer pathways. This underscores the compound's significance as a tool for medicinal chemists seeking to develop next-generation therapeutics.

In terms of synthetic applications, the compound exemplifies the versatility of modern organic chemistry techniques. Transition-metal-catalyzed reactions are particularly well-suited for introducing complexity into molecular frameworks derived from 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol. These reactions often proceed with high selectivity and yield, making them ideal for industrial-scale production. Moreover, advances in green chemistry have led to the development of more sustainable catalytic systems, which aligns with the growing emphasis on environmentally friendly synthetic protocols.

The biological activity of derivatives derived from CAS No. 2229451-81-2 has been a focus of numerous research endeavors. Computational studies have predicted that certain analogs may exhibit inhibitory effects on targets associated with metabolic disorders and neurodegenerative diseases. Experimental validation of these predictions is currently underway in several academic and industrial laboratories. The results of these studies are expected to provide valuable insights into the structure/activity relationships governing biological function.

The development of new synthetic routes to 2-bromo-1-(2,4-dimethyl-1H-pyrrol-3-yI)ethan-I-I)-ol has also been an area of active investigation. Researchers have explored alternative methods for introducing the bromine atom while maintaining high regioselectivity and minimizing byproduct formation. Such efforts are crucial for optimizing synthetic pathways and reducing costs associated with drug production. Additionally, computational modeling has been employed to predict optimal reaction conditions, further streamlining the synthesis process.

The broader impact of CAS No 22294518162 on pharmaceutical research cannot be overstated It serves as a testament to how small-molecule chemistry continues to drive innovation across multiple disciplines including medicine agrochemistry and materials science The compound's unique structural features make it a versatile tool for chemists exploring new frontiers in drug discovery